Cas no 1363512-23-5 (4-(trifluoromethyl)thiophene-3-carbaldehyde)

• Product Name: 4-(trifluoromethyl)thiophene-3-carbaldehyde
• CAS No: 1363512-23-5
• MF: C₆H₃F₃OS
• MW: 180.147630929947
• CID: 4593511
• Update Time: 2025-07-23

4-(trifluoromethyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)thiophene-3-carbaldehyde

• Inchi： 1S/C6H3F3OS/c7-6(8,9)5-3-11-2-4(5)1-10/h1-3H
• InChI Key： LLNJYPBOAYVSJW-UHFFFAOYSA-N
• SMILES： C1SC=C(C(F)(F)F)C=1C=O

Computed Properties

• Exact Mass: 179.986
• Monoisotopic Mass: 179.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 4-(trifluoromethyl)thiophene-3-carbaldehyde

Recent Advances in the Application of 4-(Trifluoromethyl)thiophene-3-carbaldehyde (CAS: 1363512-23-5) in Chemical Biology and Pharmaceutical Research

The compound 4-(trifluoromethyl)thiophene-3-carbaldehyde (CAS: 1363512-23-5) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. This heterocyclic aldehyde, characterized by its trifluoromethyl group and thiophene scaffold, exhibits unique electronic and steric properties that make it valuable in drug discovery and chemical biology. Recent studies have highlighted its role in the development of novel enzyme inhibitors, receptor modulators, and fluorescent probes, underscoring its versatility in medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-(trifluoromethyl)thiophene-3-carbaldehyde as a building block for the synthesis of potent kinase inhibitors. The researchers utilized its aldehyde functionality for Schiff base formation with various amine-containing pharmacophores, resulting in compounds with nanomolar activity against several cancer-related kinases. The trifluoromethyl group was found to enhance both binding affinity and metabolic stability, addressing key challenges in kinase inhibitor development.

In the field of antimicrobial research, a team at the University of Tokyo recently reported (2024) the incorporation of this compound into novel thiophene-based antibiotics targeting multidrug-resistant Gram-positive bacteria. The electron-withdrawing nature of the trifluoromethyl group was crucial for maintaining compound stability in biological systems while allowing for optimal interactions with bacterial target proteins. Molecular dynamics simulations revealed that derivatives of 4-(trifluoromethyl)thiophene-3-carbaldehyde could disrupt key protein-protein interactions in bacterial cell wall synthesis.

Significant progress has also been made in applying this compound to diagnostic applications. A Nature Communications paper (2023) described its use as a precursor for fluorogenic probes that detect reactive oxygen species in live cells. The thiophene core provided an excellent platform for fluorescence emission tuning, while the trifluoromethyl group improved cellular permeability and reduced nonspecific binding. These probes demonstrated superior performance compared to existing commercial reagents in terms of sensitivity and specificity.

From a synthetic chemistry perspective, recent advances (2024) have addressed previous challenges in the large-scale production of 4-(trifluoromethyl)thiophene-3-carbaldehyde. New catalytic methods employing transition metal complexes have improved yields while reducing the need for hazardous reagents. These process improvements are particularly important as demand for this compound increases in both academic and industrial settings.

Looking forward, researchers anticipate expanded applications of 4-(trifluoromethyl)thiophene-3-carbaldehyde in targeted drug delivery systems and covalent inhibitor design. Its unique combination of reactivity and stability makes it particularly suitable for these emerging areas. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, suggesting that its impact on drug development will continue to grow in the coming years.